Cas no 3305-68-8 (9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)-)

9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)- structure
3305-68-8 structure
Product Name:9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)-
CAS No:3305-68-8
MF:C54H105O4P
MW:849.382879018784
CID:306620
PubChem ID:6436723
Update Time:2025-04-19

9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)- Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)-
    • Tri-(9Z)-9-octadecen-1-yl phosphate
    • 9-Octadecen-1-ol, phosphate (3:1), (Z,Z,Z)-
    • Hostaphat KO 300
    • tri-(9Z)-octadec-9-en-1-yl phosphate
    • Trioleyl phosphate
    • EINECS 221-983-4
    • Q27247658
    • 9-OCTADECEN-1-OL, PHOSPHATE (3:1), (9Z,9'Z,9''Z)-
    • TRIOLEYL PHOSPHATE [INCI]
    • 9-OCTADECEN-1-OL, 1,1',1''-PHOSPHATE, (9Z,9'Z,9''Z)-
    • 3305-68-8
    • NIKKOL TOP-0
    • tris[(Z)-octadec-9-enyl] phosphate
    • 04N84W7M6Y
    • SCHEMBL304774
    • NS00014186
    • UNII-04N84W7M6Y
    • Inchi: 1S/C54H105O4P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-56-59(55,57-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)58-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h25-30H,4-24,31-54H2,1-3H3/b28-25-,29-26-,30-27-
    • InChI Key: SVETUDAIEHYIKZ-IUPFWZBJSA-N
    • SMILES: P(=O)(OCCCCCCCC/C=C\CCCCCCCC)(OCCCCCCCC/C=C\CCCCCCCC)OCCCCCCCC/C=C\CCCCCCCC

Computed Properties

  • Exact Mass: 848.77555
  • Monoisotopic Mass: 848.77504882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 51
  • Complexity: 800
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 23.2
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76

9-Octadecen-1-ol,1,1',1''-phosphate, (9Z,9'Z,9''Z)- Related Literature

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